2-phenyl-N-((4-(piperidin-1-yl)phenyl)carbamothioyl)acetamide
Description
2-phenyl-N-((4-(piperidin-1-yl)phenyl)carbamothioyl)acetamide, also known as PPTA, is a chemical compound that has gained significant attention in the field of scientific research. PPTA is a thioamide derivative and belongs to the class of N-phenylcarbamothioyl compounds. It has been found to exhibit various biological activities, making it a potential candidate for drug development.
Scientific Research Applications
Drug Design and Synthesis
Piperidines, which are part of the compound’s structure, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Anticancer Applications
Piperidine derivatives, including the compound , are being utilized in different ways as anticancer agents . For instance, a compound displaying excellent PARP 1 and 2 inhibition, which is crucial in cancer treatment, has a similar structure .
Antiviral Applications
Piperidine derivatives are also used as antiviral agents . The nitrogen-bearing heterocyclic ring system in these compounds is a vital fundament in the production of antiviral drugs .
Antimalarial Applications
The compound’s derivatives are being utilized as antimalarial agents . The piperidine nucleus is a common feature in many antimalarial drugs .
Antimicrobial and Antifungal Applications
Piperidine derivatives are used as antimicrobial and antifungal agents . The nitrogen-bearing heterocyclic ring system in these compounds plays a significant role in their antimicrobial and antifungal activities .
Analgesic and Anti-inflammatory Applications
Piperidine derivatives are used as analgesic and anti-inflammatory agents . The piperidine nucleus in these compounds contributes to their analgesic and anti-inflammatory properties .
Antipsychotic Applications
Piperidine derivatives are used as antipsychotic agents . The piperidine nucleus in these compounds is a key feature in many antipsychotic drugs .
Anticoagulant Applications
Piperidine derivatives are also used as anticoagulant agents . The nitrogen-bearing heterocyclic ring system in these compounds plays a significant role in their anticoagulant activities .
properties
IUPAC Name |
2-phenyl-N-[(4-piperidin-1-ylphenyl)carbamothioyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3OS/c24-19(15-16-7-3-1-4-8-16)22-20(25)21-17-9-11-18(12-10-17)23-13-5-2-6-14-23/h1,3-4,7-12H,2,5-6,13-15H2,(H2,21,22,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZYGHTWJILHRLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)NC(=S)NC(=O)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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